Cas no 1803765-22-1 (Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate
• CAS No: 1803765-22-1
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4795664
• Update Time: 2025-08-05

Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)6-2-5(14)3-8(7(6)4-15)18-10(11,12)13/h2-3H,1H3
• InChI Key： HQFQGRBVEQGISR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C#N)=C(C(=O)OC)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate

Recent Advances in the Application of Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate (CAS: 1803765-22-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate (CAS: 1803765-22-1) has emerged as a versatile intermediate in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the iodine moiety for selective cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The trifluoromethoxy group was found to significantly enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed the use of this compound as a precursor for SARS-CoV-2 main protease inhibitors. The electron-withdrawing nature of the cyano and trifluoromethoxy groups was shown to improve binding affinity to the viral protease while maintaining favorable pharmacokinetic properties. Molecular docking studies revealed that derivatives of this scaffold could effectively occupy the S1' and S2 pockets of the protease.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have expanded the utility of Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate. A 2024 publication in Organic Letters described a photoredox-catalyzed C-H activation protocol that enables direct modification of the benzoate core without requiring protection of the ester group. This methodology significantly reduces synthetic steps for preparing complex derivatives.

The compound's unique physicochemical properties have also been investigated in drug formulation studies. Research published in Molecular Pharmaceutics (2023) demonstrated that derivatives of Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate exhibit improved solubility profiles compared to their non-fluorinated analogs, making them particularly valuable for oral dosage form development. The presence of multiple hydrogen bond acceptors was found to facilitate interactions with common pharmaceutical excipients.

Looking forward, the chemical biology community anticipates expanded applications of this scaffold in targeted protein degradation and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the iodo substituent can serve as an effective handle for PROTAC conjugation, while the electron-deficient aromatic system may facilitate interactions with E3 ligases. These developments position Methyl 2-cyano-5-iodo-3-(trifluoromethoxy)benzoate as a promising tool for next-generation therapeutic modalities.